Cas no 1805318-75-5 (2-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid)
2-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid is a versatile heterocyclic compound featuring both an aminomethyl and a difluoromethyl substituent on a pyridine core, along with a carboxylic acid functional group. This structure lends itself to applications in pharmaceutical and agrochemical research, where its unique electronic and steric properties can influence reactivity and binding interactions. The difluoromethyl group enhances metabolic stability, while the carboxylic acid and aminomethyl moieties provide sites for further derivatization or conjugation. Its well-defined synthetic route and high purity make it a valuable intermediate for the development of bioactive molecules, particularly in medicinal chemistry for targeted drug design.
1805318-75-5 structure
Product Name:2-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid
CAS No:1805318-75-5
MF:C8H8F2N2O2
MW:202.158128738403
CID:4811704
Update Time:2025-11-02
2-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid
-
- Inchi： 1S/C8H8F2N2O2/c9-7(10)5-1-4(8(13)14)3-12-6(5)2-11/h1,3,7H,2,11H2,(H,13,14)
- InChI Key： GFEMYZNDPNZHKI-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C(=O)O)=CN=C1CN)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 214
- XLogP3: -2.4
- Topological Polar Surface Area: 76.2
2-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029074321-250mg |
2-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid |
1805318-75-5 | 97% | 250mg |
$484.80 | 2022-04-01 | |
| Alichem | A029074321-500mg |
2-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid |
1805318-75-5 | 97% | 500mg |
$863.90 | 2022-04-01 | |
| Alichem | A029074321-1g |
2-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid |
1805318-75-5 | 97% | 1g |
$1,490.00 | 2022-04-01 |
2-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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